Cas no 1448047-87-7 (N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-oxoimidazolidine-1-carboxamide)

• Product Name: N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-oxoimidazolidine-1-carboxamide
• CAS No: 1448047-87-7
• MF: C₁₄H₁₆N₄O₃
• MW: 288.301842689514
• CID: 6400534
• PubChem ID: 71806528
• Update Time: 2025-06-13

N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-oxoimidazolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-oxoimidazolidine-1-carboxamide
• N-(1-ethyl-2-oxo-3H-indol-5-yl)-2-oxoimidazolidine-1-carboxamide
• N-(1-ethyl-2-oxoindolin-5-yl)-2-oxoimidazolidine-1-carboxamide
• CHEMBL4988608
• F6436-1248
• AKOS024559279
• 1448047-87-7

• Inchi： 1S/C14H16N4O3/c1-2-17-11-4-3-10(7-9(11)8-12(17)19)16-14(21)18-6-5-15-13(18)20/h3-4,7H,2,5-6,8H2,1H3,(H,15,20)(H,16,21)
• InChI Key： HNQQDAFYNJKJLZ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C(NC2C=CC3=C(C=2)CC(=O)N3CC)=O)CCN1

Computed Properties

• Exact Mass: 288.12224039g/mol
• Monoisotopic Mass: 288.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 81.8Ų

Additional information on N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-oxoimidazolidine-1-carboxamide

Comprehensive Overview of N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-oxoimidazolidine-1-carboxamide (CAS No. 1448047-87-7)

The compound N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-oxoimidazolidine-1-carboxamide, identified by its CAS No. 1448047-87-7, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining an indole moiety with an imidazolidine carboxamide group, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or enzyme modulator, aligning with the growing demand for targeted therapies in modern medicine.

In recent years, the scientific community has shown heightened interest in small-molecule inhibitors and their role in treating complex diseases. N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-oxoimidazolidine-1-carboxamide fits into this trend due to its structural features, which are often associated with bioactive compounds. Its indole core is a common scaffold in many FDA-approved drugs, while the imidazolidine-2-one group adds versatility in binding interactions. This dual functionality positions the compound as a subject of interest for structure-activity relationship (SAR) studies.

The synthesis of CAS No. 1448047-87-7 involves multi-step organic reactions, often starting from commercially available 5-aminoindole derivatives. Key steps may include carbamoylation and cyclization to form the imidazolidine ring. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can significantly impact biological activity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound and ensuring its suitability for further studies.

From a therapeutic perspective, N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-oxoimidazolidine-1-carboxamide has been investigated for its potential in neurological disorders and inflammatory conditions. The indole moiety is known to interact with serotonin receptors, while the imidazolidine component may contribute to anti-inflammatory effects. These properties align with current research trends focusing on multi-target drugs, which aim to address complex diseases like Alzheimer's or Parkinson's through synergistic mechanisms.

In the context of drug design, the compound's molecular weight (approximately 274.28 g/mol) and lipophilicity make it a viable candidate for blood-brain barrier penetration, a critical factor for central nervous system (CNS) therapeutics. Computational modeling studies suggest that its hydrogen-bonding capacity and rotatable bonds could influence its pharmacokinetic profile, including oral bioavailability and metabolic stability. Such insights are invaluable for medicinal chemists working on lead optimization.

Beyond pharmaceuticals, CAS No. 1448047-87-7 has potential applications in agricultural chemistry. Compounds with similar structures have demonstrated pesticidal or herbicidal activity, sparking interest in its use for crop protection. However, extensive environmental and toxicological studies are necessary before commercialization in this sector. Regulatory compliance with agencies like the EPA and EFSA remains a priority for such applications.

The growing demand for custom synthesis and contract research services has increased the commercial relevance of N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-oxoimidazolidine-1-carboxamide. Suppliers specializing in rare chemicals often list this compound for researchers seeking high-purity building blocks. Pricing and availability can vary significantly depending on scale and purity requirements, highlighting the need for collaboration between academia and industry.

In summary, N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-oxoimidazolidine-1-carboxamide represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with its potential therapeutic and agricultural applications, underscores the importance of continued research. As the scientific community delves deeper into precision medicine and sustainable agrochemicals, compounds like this will likely play a pivotal role in shaping future innovations.